Cas no 135026-14-1 (Ethyl 2-(tert-butylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate)

• Product Name: Ethyl 2-(tert-butylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate
• CAS No: 135026-14-1
• MF: C₁₁H₁₅F₃N₂O₃
• MW: 280.243613481522
• CID: 2663078
• PubChem ID: 20064741
• Update Time: 2025-04-21

Ethyl 2-(tert-butylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(tert-butylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate
• ETHYL 2-[(1,1-DIMETHYLETHYL)AMINO]-4-TRIFLUOROMETHYL-5-OXAZOLECARBOXYLATE
• ethyl 2-[(1,1dimethylethyl)amino]-4-trifluoromethyl-5-oxazolecarboxylate
• ETHYL 2-(TERT-BUTYLAMINO)-4-(TRIFLUOROMETHYL)OXAZOLE-5-CARBOXYLATE
• 135026-14-1
• AB55559
• SCHEMBL9750615
• Ethyl 2-(tert-butylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate

• MDL： MFCD09953711
• Inchi： 1S/C11H15F3N2O3/c1-5-18-8(17)6-7(11(12,13)14)15-9(19-6)16-10(2,3)4/h5H2,1-4H3,(H,15,16)
• InChI Key： PDIJRWGSLBRAKD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)OC(=N1)NC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 280.10347683Da
• Monoisotopic Mass: 280.10347683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų